Cas no 2004708-34-1 (1-Pyrrolidinecarboxylic acid, 2-methyl-2-(1-oxopropyl)-, 1,1-dimethylethyl ester)

• Product Name: 1-Pyrrolidinecarboxylic acid, 2-methyl-2-(1-oxopropyl)-, 1,1-dimethylethyl ester
• CAS No: 2004708-34-1
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 5293148
• Update Time: 2023-08-25

1-Pyrrolidinecarboxylic acid, 2-methyl-2-(1-oxopropyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-methyl-2-propanoylpyrrolidine-1-carboxylate
• 1-Pyrrolidinecarboxylic acid, 2-methyl-2-(1-oxopropyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C13H23NO3/c1-6-10(15)13(5)8-7-9-14(13)11(16)17-12(2,3)4/h6-9H2,1-5H3
• InChI Key： YBGPFOVLURRVMZ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC1(C(CC)=O)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 319
• XLogP3: 2
• Topological Polar Surface Area: 46.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids